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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 2-
Ethylbutylamine (CAS No. 617-79-8). The information is intended to guide researchers,

scientists, and drug development professionals in the safe handling, storage, and use of this

compound.

Chemical and Physical Properties
2-Ethylbutylamine is a colorless to light yellow liquid with a characteristic amine odor.[1][2][3]

It is soluble in water.[2][4] Proper understanding of its physical and chemical properties is

crucial for safe handling and for preventing hazardous situations.
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Property Value Source(s)

Molecular Formula C6H15N [1][4][5][6]

Molecular Weight 101.19 g/mol [1][5][6][7][8]

Boiling Point 125 °C [1][4][5]

Melting Point 20 °C [4][5]

Flash Point 14 °C [4][5]

Density 0.776 g/mL at 20 °C [1][4][5]

Vapor Pressure 15.0 - 16.6 mmHg at 25 °C [1][4]

Water Solubility
3.83E+04 mg/L at 25 °C

(Soluble)
[2][4]

Vapor Density 3.49 (Air = 1) [1]

Toxicological Data
2-Ethylbutylamine is harmful if swallowed, in contact with skin, or if inhaled.[1][4][9] It is

corrosive and can cause severe skin burns and eye damage.[1][9]

Toxicity
Endpoint

Value Species Route Source(s)

LD50 (Lethal

Dose, 50%)
310 mg/kg Rat Oral [1]

LC50 (Lethal

Concentration,

50%)

500 ppm / 4h Rat Inhalation [1][3][7]

Eye Irritation

Rated 9 on a

scale of 1-10

(severe irritant)

Rabbit Ocular [1][7]

Hazard Identification and Classification
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2-Ethylbutylamine is classified as a hazardous substance. The following table summarizes its

GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification.

Hazard Class Hazard Statement Pictogram Source(s)

Flammable liquids

H225: Highly

flammable liquid and

vapor

🔥 [1][9]

Acute toxicity, Oral
H302: Harmful if

swallowed
❗ [1][9][10]

Acute toxicity, Dermal
H312: Harmful in

contact with skin
❗ [1][9]

Acute toxicity,

Inhalation
H331: Toxic if inhaled ☠️ [1][9]

Skin

corrosion/irritation

H314: Causes severe

skin burns and eye

damage

corrosive [1][9]

Serious eye

damage/eye irritation

H318: Causes serious

eye damage
corrosive [9]

Experimental Protocols
The toxicological data presented in this guide are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (LD50) - OECD Test Guideline 420,
423, or 425
The oral LD50 value for 2-Ethylbutylamine was likely determined following a protocol similar

to the OECD Guidelines for the Testing of Chemicals for Acute Oral Toxicity. These methods

are designed to assess the adverse effects of a substance after oral administration of a single

dose or multiple doses within 24 hours.[7][9][11]
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Methodology Outline:

Test Animals: Healthy, young adult rats are typically used.[11] Animals are fasted prior to the

administration of the substance.[11][12]

Dose Administration: The test substance is administered by gavage in graduated doses to

several groups of experimental animals.[11][12] The volume administered is generally kept

low to avoid physical distress.[11]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

over a period of at least 14 days.[12] Observations are made frequently on the first day and

then daily thereafter.[13]

Data Analysis: The LD50 is calculated statistically as the dose that is lethal to 50% of the test

animals.[11]

Acute Inhalation Toxicity (LC50) - OECD Test Guideline
403 or 436
The inhalation LC50 value would have been determined using a method consistent with OECD

guidelines for acute inhalation toxicity.[1][2] These tests evaluate the health hazards associated

with short-term exposure to an airborne substance.[6][14]

Methodology Outline:

Test Animals: Rats are the preferred species for this test.[6]

Exposure: Animals are exposed to the test substance in an inhalation chamber for a defined

period, typically 4 hours.[1][6] The exposure can be whole-body or nose-only.[1]

Concentration Levels: Several groups of animals are exposed to different concentrations of

the test substance.[6]

Observation: Animals are observed for signs of toxicity and mortality during and after the

exposure period for at least 14 days.[6]
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Data Analysis: The LC50 is determined as the concentration of the substance in the air that

is lethal to 50% of the test animals during the specified exposure time.[6]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405
The severe eye irritation potential of 2-Ethylbutylamine was likely assessed using a protocol

based on the OECD Guideline 405.[4][5] This test is designed to evaluate the potential of a

substance to cause irritation or corrosion to the eyes.[5][15]

Methodology Outline:

Test Animals: Albino rabbits are the recommended species for this test.[5][15]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal.[4][5][15] The other eye serves as a control.[4][5]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application to assess the degree of irritation, including redness, swelling, and corneal

opacity.[3][4][15] The observation period can extend up to 21 days to determine the

reversibility of the effects.[5][8]

Scoring: The severity of the eye lesions is scored using a standardized system.[4][5]

Safe Handling and Storage
Due to its hazardous nature, strict safety precautions must be followed when handling and

storing 2-Ethylbutylamine.

Ventilation: Handle in a well-ventilated area or in a chemical fume hood.[9][11]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a face shield.[4][5][9] A full-face respirator

may be necessary if exposure limits are exceeded.[9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[9][12] Use spark-proof tools and explosion-proof equipment.[9][12]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11] It

should be stored in a flammables area and away from incompatible materials such as acids

and strong oxidizing agents.[4][12] The substance is air-sensitive.[4]

Storage Handling

Store in a cool, dry, well-ventilated area Keep container tightly closed Flammables area Keep away from ignition sources Store away from incompatible materials Use in a well-ventilated area or fume hood Wear appropriate PPE Ground and bond containers Use spark-proof tools Avoid contact with skin, eyes, and clothing 2-Ethylbutylamine

cluster_storage

Store Safely

cluster_handling

Handle Safely

Click to download full resolution via product page

Caption: Safe Storage and Handling of 2-Ethylbutylamine.

Emergency Procedures
In case of accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Inhalation: Move the victim to fresh air.[9] If breathing is difficult, give oxygen.[9] If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with

soap and plenty of water.[9] Seek immediate medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact lenses, if

present and easy to do.[9] Continue rinsing and seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Call a poison control center or doctor immediately.[9]

Fire-Fighting Measures
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Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1][9]

Specific Hazards: The substance is highly flammable.[1][9] When heated to decomposition, it

may emit toxic fumes of nitrogen oxides.[2][9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[9] Ensure adequate ventilation.[9]

Remove all sources of ignition.[9][12] Avoid breathing vapors, mist, or gas.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9][11] Do not

let the chemical enter drains.[9][11]

Containment and Cleanup: Soak up with inert absorbent material and dispose of as

hazardous waste.[9][12] Keep in suitable, closed containers for disposal.[9][11]

First Aid

Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove contaminated clothing Rinse eyes with water Do NOT induce vomiting

Seek immediate medical attention
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Caption: First Aid Procedures for 2-Ethylbutylamine Exposure.

Disposal Considerations
Dispose of 2-Ethylbutylamine and its container in accordance with local, regional, and

national regulations.[9][11] Do not discharge into drains or the environment.[9][11]

Contaminated packaging should be treated as hazardous waste.[9]

This technical guide is intended to provide essential health and safety information. It is not a

substitute for a comprehensive risk assessment. Always consult the Safety Data Sheet (SDS)

before working with 2-Ethylbutylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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